Cas no 69966-69-4 (Aziridinium,1-(2-chloroethyl)-1-(9-phenanthrenylcarbonyl)-, chloride (1:1))

Aziridinium,1-(2-chloroethyl)-1-(9-phenanthrenylcarbonyl)-, chloride (1:1) structure
69966-69-4 structure
Product name:Aziridinium,1-(2-chloroethyl)-1-(9-phenanthrenylcarbonyl)-, chloride (1:1)
CAS No:69966-69-4
MF:C19H17Cl2NO
MW:346.250383138657
CID:524275
PubChem ID:12474638

Aziridinium,1-(2-chloroethyl)-1-(9-phenanthrenylcarbonyl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Aziridinium,1-(2-chloroethyl)-1-(9-phenanthrenylcarbonyl)-, chloride (1:1)
    • [1-(2-chloroethyl)aziridin-1-ium-1-yl]-phenanthren-9-ylmethanone,chloride
    • 1-(2-CHLOROETHYL)-1-(9-PHENANTHRENYLCARBONYL)AZIRIDINIUM CHLORIDE
    • NSC251176
    • NSC-251176
    • 1-(2-Chloroethyl)-1-(phenanthrene-9-carbonyl)aziridin-1-ium chloride
    • 69966-69-4
    • DTXSID30499660
    • Inchi: InChI=1S/C19H17ClNO.ClH/c20-9-10-21(11-12-21)19(22)18-13-14-5-1-2-6-15(14)16-7-3-4-8-17(16)18;/h1-8,13H,9-12H2;1H/q+1;/p-1
    • InChI Key: DCIAXEWRYAFERL-UHFFFAOYSA-M
    • SMILES: C1C[N+]1(CCCl)C(=O)C2=CC3=CC=CC=C3C4=CC=CC=C42.[Cl-]

Computed Properties

  • Exact Mass: 310.10001
  • Monoisotopic Mass: 345.06872
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 433
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 17.07
  • LogP: 1.16520

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